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Compound Name: Cananga oil

Cat. No.: B13385051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the bioactivity of Cananga oil (Cananga odorata)

and Tea Tree oil (Melaleuca alternifolia), focusing on their antimicrobial, antioxidant, and anti-

inflammatory properties. The information is supported by experimental data from scientific

literature to offer an objective evaluation for research and development purposes.

Chemical Composition: The Foundation of
Bioactivity
The distinct therapeutic properties of Cananga oil and Tea Tree oil stem from their complex

and unique chemical compositions. Cananga oil is rich in esters, terpenes, and phenols, with

linalool, germacrene D, and β-caryophyllene being predominant compounds. In contrast, Tea

Tree oil's bioactivity is primarily attributed to its high concentration of terpinen-4-ol, along with

other key components like γ-terpinene and α-terpinene.

Table 1: Major Chemical Constituents of Cananga Oil and Tea Tree Oil
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Compound
Cananga Oil (%

range)

Tea Tree Oil (%

range)

Primary Bioactivity

Associated with

Compound

Linalool 19 - 28%
Present in some

varieties

Antimicrobial, Anti-

inflammatory

Germacrene D 10.3 - 15.3% -
Insecticidal,

Antimicrobial

β-Caryophyllene 10.7 - 46.04% -

Anti-inflammatory,

Analgesic,

Antimicrobial

Benzyl Acetate 0.55 - 5.02% - Aromatic

Benzyl Benzoate Present - Acaricidal, Scabicidal

Terpinen-4-ol - 30 - 43.94%

Primary antimicrobial

and anti-inflammatory

agent in Tea Tree oil

γ-Terpinene - 11.7 - 25.30%
Antioxidant, Anti-

inflammatory

α-Terpinene - 8 - 12.70% Antioxidant

1,8-Cineole - 4.51 - 7.0%
Antimicrobial, Anti-

inflammatory

p-Cymene - 3.80 - 11.23% Antibacterial

Antimicrobial Activity: A Head-to-Head Comparison
Both Cananga oil and Tea Tree oil exhibit broad-spectrum antimicrobial activity against a

variety of pathogens, including bacteria and fungi. Direct comparative studies demonstrate that

Tea Tree oil generally exhibits stronger and more consistent antibacterial effects, particularly

against Gram-negative bacteria.

A study directly comparing the antibacterial activity of Cananga (Ylang-ylang) oil and Tea Tree

oil using the agar well diffusion method provided the following results:
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Table 2: Comparative Antibacterial Activity (Zone of Inhibition in mm)

Bacterial Strain Cananga Oil Tea Tree Oil

Bacillus subtilis (Gram-

positive)
10 18

Staphylococcus aureus (Gram-

positive)
12 20

Escherichia coli (Gram-

negative)
8 15

Pseudomonas aeruginosa

(Gram-negative)
7 14

Klebsiella pneumoniae (Gram-

negative)
9 16

Pseudomonas luteola (Gram-

negative)
11 17

Source: Adapted from a

comparative study on the

antibacterial activity of different

essential oils. The study noted

that while both oils were

effective, Tea Tree oil showed

a significantly larger zone of

inhibition against all tested

strains.

Experimental Protocol: Agar Well Diffusion Method
This method is a standard technique for assessing the antimicrobial activity of a substance.
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Inflammatory Stimulus Inhibition by Essential Oils
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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